2-[(6-tert-butyl-7-oxo-7,8-dihydro[1,2,4]triazolo[4,3-b][1,2,4]triazin-3-yl)sulfanyl]-N-(3,5-dichlorophenyl)acetamide

• Molecular Formula: C16H16Cl2N6O2S
• Molecular Weight: 427.3 g/mol
• IUPAC Name: 2-[(6-tert-butyl-7-oxo-8H-[1,2,4]triazolo[4,3-b][1,2,4]triazin-3-yl)sulfanyl]-N-(3,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C16H16Cl2N6O2S/c1-16(2,3)12-13(26)20-14-21-22-15(24(14)23-12)27-7-11(25)19-10-5-8(17)4-9(18)6-10/h4-6H,7H2,1-3H3,(H,19,25)(H,20,21,26)
• InChI Key: OZTHMIKLUQNTCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN2C(=NN=C2SCC(=O)NC3=CC(=CC(=C3)Cl)Cl)NC1=O

Description

2-({6-TERT-BUTYL-7-OXO-7H,8H-[1,2,4]TRIAZOLO[4,3-B][1,2,4]TRIAZIN-3-YL}SULFANYL)-N-(3,5-DICHLOROPHENYL)ACETAMIDE is a complex organic compound featuring a triazolo-triazine core structure

Preparation Methods

The synthesis of 2-({6-TERT-BUTYL-7-OXO-7H,8H-[1,2,4]TRIAZOLO[4,3-B][1,2,4]TRIAZIN-3-YL}SULFANYL)-N-(3,5-DICHLOROPHENYL)ACETAMIDE typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the triazolo-triazine core, followed by the introduction of the tert-butyl and dichlorophenyl groups under controlled conditions. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, including the use of catalysts and specific solvents.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-({6-TERT-BUTYL-7-OXO-7H,8H-[1,2,4]TRIAZOLO[4,3-B][1,2,4]TRIAZIN-3-YL}SULFANYL)-N-(3,5-DICHLOROPHENYL)ACETAMIDE has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The triazolo-triazine core can bind to active sites, altering the function of the target molecule. This interaction can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar compounds include other triazolo-triazine derivatives, such as:

• 3,6,7-Triamino-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole
• [1,2,4]triazolo[4,3-a]pyrazine derivatives These compounds share structural similarities but differ in their specific functional groups and chemical properties. The uniqueness of 2-({6-TERT-BUTYL-7-OXO-7H,8H-[1,2,4]TRIAZOLO[4,3-B][1,2,4]TRIAZIN-3-YL}SULFANYL)-N-(3,5-DICHLOROPHENYL)ACETAMIDE lies in its specific tert-butyl and dichlorophenyl substitutions, which confer distinct chemical and biological activities.